Cas no 1472729-56-8 (3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one
• CAS No: 1472729-56-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5713998
• PubChem ID: 65369184
• Update Time: 2025-05-21

3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1107002
• AKOS014704958
• 3-amino-1-(ethoxymethyl)-1,2-dihydropyridin-2-one
• CS-0348655
• 3-Amino-1-(ethoxymethyl)pyridin-2(1h)-one
• 1472729-56-8
• 2(1H)-Pyridinone, 3-amino-1-(ethoxymethyl)-
• 3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C8H12N2O2/c1-2-12-6-10-5-3-4-7(9)8(10)11/h3-5H,2,6,9H2,1H3
• InChI Key： ZCJDKYXMVPWAHS-UHFFFAOYSA-N
• SMILES： O(CC)CN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 328.4±42.0 °C(Predicted)
• pka: 3.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one

Recent Advances in the Study of 3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one (CAS: 1472729-56-8)

In recent years, the compound 3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one (CAS: 1472729-56-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridinone scaffold, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The growing interest in this molecule is driven by its structural versatility and its ability to interact with multiple biological targets, making it a valuable candidate for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one derivatives. The research team employed a multi-step synthetic route to generate a series of analogs, which were subsequently screened for their activity against a panel of bacterial and fungal pathogens. The results revealed that several derivatives exhibited potent antimicrobial activity, with minimum inhibitory concentrations (MICs) in the low micromolar range. Notably, one derivative demonstrated selective activity against methicillin-resistant Staphylococcus aureus (MRSA), a clinically significant pathogen.

Another study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the anticancer properties of 3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one. The researchers focused on its mechanism of action, revealing that the compound induces apoptosis in cancer cells by modulating the activity of key signaling pathways, including the PI3K/AKT and MAPK cascades. In vitro assays using human cancer cell lines showed that the compound effectively inhibited cell proliferation and migration, suggesting its potential as a lead compound for the development of novel anticancer agents.

In addition to its antimicrobial and anticancer activities, 3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one has also been studied for its anti-inflammatory effects. A recent publication in the European Journal of Pharmacology highlighted its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated macrophages. The study proposed that the compound's anti-inflammatory activity is mediated through the inhibition of NF-κB signaling, a central pathway in the regulation of immune responses.

Despite these promising findings, challenges remain in the development of 3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Nevertheless, the compound's diverse biological activities and its potential for modification make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, 3-Amino-1-(Ethoxymethyl)-1,2-dihydropyridin-2-one (CAS: 1472729-56-8) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have elucidated its antimicrobial, anticancer, and anti-inflammatory properties, providing a solid foundation for future investigations. Continued research efforts aimed at optimizing its pharmacological profile and elucidating its mechanisms of action will be crucial for translating these findings into clinically relevant therapies.